Cas no 915924-63-9 (N-(5-methyl-1,2,4-oxadiazol-3-yl)methylpropan-2-amine hydrochloride)

• Product Name: N-(5-methyl-1,2,4-oxadiazol-3-yl)methylpropan-2-amine hydrochloride
• CAS No: 915924-63-9
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 1071972
• PubChem ID: 25219201
• Update Time: 2025-09-22

N-(5-methyl-1,2,4-oxadiazol-3-yl)methylpropan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-((5-Methyl-1,2,4-oxadiazol-3-yl)methyl)propan-2-amine
• CHEMBRDG-BB 4012594
• N-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]propan-2-amine hydrochloride
• N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]propan-2-amine(SALTDATA: FREE)
• MFCD08691561
• BS-38583
• CS-0361987
• SCHEMBL18997877
• N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]propan-2-amine
• N-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]-2-propanamine
• 915924-63-9
• AKOS005171196
• ISOPROPYL[(5-METHYL-1,2,4-OXADIAZOL-3-YL)METHYL]AMINE
• STK502963
• N-(5-methyl-1,2,4-oxadiazol-3-yl)methylpropan-2-amine hydrochloride

• MDL： MFCD08691561
• Inchi： 1S/C7H13N3O/c1-5(2)8-4-7-9-6(3)11-10-7/h5,8H,4H2,1-3H3
• InChI Key： PVGPTGOCYTVTGP-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(CNC(C)C)=N1

Computed Properties

• Exact Mass: 155.10600
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51Ų

Experimental Properties

• Density: 1.034
• Boiling Point: 235.3°C at 760 mmHg
• Flash Point: 96.1°C
• Refractive Index: 1.471
• PSA: 50.95000
• LogP: 1.26690